![molecular formula C22H18ClN3O2S B302208 3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione](/img/structure/B302208.png)
3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione
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Overview
Description
3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). It has been extensively studied for its potential therapeutic applications in autoimmune diseases and transplant rejection.
Mechanism of Action
3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione selectively inhibits JAK3, a tyrosine kinase that plays a key role in the signaling pathways of several cytokines involved in immune cell activation and function. By inhibiting JAK3, this compound suppresses the activity of T cells, B cells, and natural killer cells, which are involved in autoimmune diseases and transplant rejection.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of several pro-inflammatory cytokines, including interleukin-2, interleukin-4, interleukin-6, interleukin-12, and interferon-gamma. It also reduces the proliferation and activation of T cells and B cells, and inhibits the differentiation of Th1 and Th17 cells. In addition, this compound has been shown to improve clinical symptoms and reduce disease activity in patients with autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione is its selectivity for JAK3, which reduces the risk of off-target effects. However, its potency and efficacy may vary depending on the disease and patient population. Additionally, the long-term safety and efficacy of this compound are still being evaluated.
Future Directions
Future research on 3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione could focus on its potential applications in other autoimmune diseases and transplant rejection, as well as its combination with other immunomodulatory agents. Additionally, further studies are needed to elucidate the long-term safety and efficacy of this compound in different patient populations.
Synthesis Methods
The synthesis of 3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione involves several steps, starting with the reaction of 4-chlorobenzaldehyde with 2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrole-3-carboxaldehyde to form the corresponding imine. This imine is then reacted with thiosemicarbazide to form the thiazolidine ring, followed by oxidation to yield the final product.
Scientific Research Applications
3-(4-chlorobenzyl)-5-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione has been extensively studied in preclinical and clinical trials for its potential therapeutic applications in autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been investigated for its potential to prevent transplant rejection.
properties
Molecular Formula |
C22H18ClN3O2S |
---|---|
Molecular Weight |
423.9 g/mol |
IUPAC Name |
(5Z)-3-[(4-chlorophenyl)methyl]-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C22H18ClN3O2S/c1-14-10-17(15(2)26(14)19-4-3-9-24-12-19)11-20-21(27)25(22(28)29-20)13-16-5-7-18(23)8-6-16/h3-12H,13H2,1-2H3/b20-11- |
InChI Key |
YXPCAUDRPIDRQM-JAIQZWGSSA-N |
Isomeric SMILES |
CC1=CC(=C(N1C2=CN=CC=C2)C)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)Cl |
SMILES |
CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)Cl |
Canonical SMILES |
CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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